![molecular formula C30H44Cl2F6P2Pd B3164081 ditert-butyl-[4-(trifluoromethyl)phenyl]phosphane;palladium(2+);dichloride CAS No. 887919-36-0](/img/structure/B3164081.png)
ditert-butyl-[4-(trifluoromethyl)phenyl]phosphane;palladium(2+);dichloride
Overview
Description
Ditert-butyl-[4-(trifluoromethyl)phenyl]phosphane;palladium(2+);dichloride, also known as Bis[di-(tert-butyl)(4-trifluoromethylphenyl)phosphine]palladium(II) chloride, is a chemical compound with the molecular formula C30H44Cl2F6P2Pd . It is used as a catalyst for Suzuki Coupling reaction of heteroaryl chlorides .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of two tert-butyl groups and a 4-trifluoromethylphenyl group attached to a phosphorus atom. This phosphorus atom is then linked to a palladium(2+) ion. The compound also contains two chloride ions .Chemical Reactions Analysis
This compound is known to be a highly active catalyst for Suzuki-Miyaura cross-coupling reactions with aryl halides, including 5- and 6-membered heteroaryl chlorides .Physical and Chemical Properties Analysis
The compound has a molecular weight of 757.93 . It has a melting point of 230°C . The InChI Key of the compound is ATVRGWRBZLLSJD-UHFFFAOYSA-L .Safety and Hazards
Properties
CAS No. |
887919-36-0 |
|---|---|
Molecular Formula |
C30H44Cl2F6P2Pd |
Molecular Weight |
757.9 g/mol |
IUPAC Name |
ditert-butyl-[4-(trifluoromethyl)phenyl]phosphane;dichloropalladium |
InChI |
InChI=1S/2C15H22F3P.2ClH.Pd/c2*1-13(2,3)19(14(4,5)6)12-9-7-11(8-10-12)15(16,17)18;;;/h2*7-10H,1-6H3;2*1H;/q;;;;+2/p-2 |
InChI Key |
ATVRGWRBZLLSJD-UHFFFAOYSA-L |
SMILES |
CC(C)(C)P(C1=CC=C(C=C1)C(F)(F)F)C(C)(C)C.CC(C)(C)P(C1=CC=C(C=C1)C(F)(F)F)C(C)(C)C.[Cl-].[Cl-].[Pd+2] |
Canonical SMILES |
CC(C)(C)P(C1=CC=C(C=C1)C(F)(F)F)C(C)(C)C.CC(C)(C)P(C1=CC=C(C=C1)C(F)(F)F)C(C)(C)C.Cl[Pd]Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{2-[4-(Trifluoromethyl)phenyl]phenyl}acetic acid](/img/structure/B3164010.png)
![1-[4-(3-Trifluoromethoxy-phenoxy)-phenyl]-ethanone](/img/structure/B3164031.png)
